Cas no 1934818-02-6 (2-bromo-4-chloropentan-3-ol)

• Product Name: 2-bromo-4-chloropentan-3-ol
• CAS No: 1934818-02-6
• MF: C₅H₁₀BrClO
• MW: 201.489300251007
• CID: 5211645
• Update Time: 2025-10-29

2-bromo-4-chloropentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol, 2-bromo-4-chloro-
• 2-bromo-4-chloropentan-3-ol

• Inchi： 1S/C5H10BrClO/c1-3(6)5(8)4(2)7/h3-5,8H,1-2H3
• InChI Key： WTGCPXIUTGQFRJ-UHFFFAOYSA-N
• SMILES： CC(Br)C(O)C(Cl)C

Additional information on 2-bromo-4-chloropentan-3-ol

Comprehensive Overview of 2-Bromo-4-Chloropentan-3-ol (CAS No. 1934818-02-6): Properties, Applications, and Industry Insights

2-Bromo-4-chloropentan-3-ol (CAS No. 1934818-02-6) is a halogenated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by the presence of both bromo and chloro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₅H₁₀BrClO, reflects a balanced combination of reactivity and stability, making it valuable for applications ranging from drug development to material science.

In recent years, the demand for halogenated compounds like 2-bromo-4-chloropentan-3-ol has surged, driven by their role in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methodologies to synthesize such compounds, aligning with global trends toward reducing environmental impact. Questions like "How is 2-bromo-4-chloropentan-3-ol used in pharmaceutical intermediates?" or "What are the safety protocols for handling halogenated alcohols?" are frequently searched, highlighting the compound's relevance in both academic and industrial settings.

The physical properties of 2-bromo-4-chloropentan-3-ol include a moderate boiling point and solubility in polar organic solvents, which facilitates its use in reactions such as nucleophilic substitutions and esterifications. Its stereochemistry also opens doors for chiral synthesis, a hot topic in modern asymmetric catalysis. This aligns with the growing interest in enantioselective reactions, as evidenced by search queries like "chiral building blocks for drug discovery" or "halogenated alcohols in asymmetric synthesis."

From an industrial perspective, 2-bromo-4-chloropentan-3-ol is often employed in the production of fine chemicals and specialty materials. Its dual halogenation pattern enhances its utility in cross-coupling reactions, a cornerstone of palladium-catalyzed transformations. This connects to trending discussions on transition-metal catalysis and C-C bond formation, topics frequently explored in peer-reviewed journals and patent filings.

Quality control and analytical characterization of 2-bromo-4-chloropentan-3-ol are critical for ensuring reproducibility in research. Techniques such as GC-MS, NMR spectroscopy, and HPLC are commonly used to verify purity and structural integrity. Searches for "analytical methods for halogenated compounds" or "spectroscopic data of 2-bromo-4-chloropentan-3-ol" reflect the need for reliable data in both academic and commercial contexts.

Looking ahead, the compound's potential in bioconjugation and prodrug design is an area of active investigation. With the rise of targeted drug delivery systems, researchers are examining how halogenated alcohols like 2-bromo-4-chloropentan-3-ol can be tailored to improve bioavailability and therapeutic efficacy. This resonates with searches such as "halogenated prodrugs in oncology" or "chemical modifiers for drug formulation."

In summary, 2-bromo-4-chloropentan-3-ol (CAS No. 1934818-02-6) exemplifies the intersection of structural versatility and practical utility in organic chemistry. Its applications span multiple disciplines, from medicinal chemistry to industrial catalysis, making it a compound of enduring interest. As sustainable practices and advanced synthetic techniques evolve, this halogenated alcohol is poised to remain a focal point of innovation.